Cas no 98145-65-4 (Phosphorothioic acid,O-ethyl O-phenyl ester)

• Product Name: Phosphorothioic acid,O-ethyl O-phenyl ester
• CAS No: 98145-65-4
• MF: C₈H₁₁O₃PS
• MW: 218.209902048111
• CID: 813757
• PubChem ID: 169448
• Update Time: 2025-04-19

Phosphorothioic acid,O-ethyl O-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-ethyl O-phenyl ester
• ethoxy-hydroxy-phenoxy-sulfanylidene-λ⁵-phosphane
• SCHEMBL390090
• O-ethyl O-phenyl hydrogen phosphorothioate
• 98145-65-4
• DTXSID80913427
• Ethyl phenyl phosphorothioate ((EtO)(PhO)(HO)PS)
• Phosphorothioic acid, O-ethyl O-phenyl ester

• Inchi： 1S/C8H11O3PS/c1-2-10-12(9,13)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,9,13)
• InChI Key： XLADUAFJWUJPFQ-UHFFFAOYSA-N
• SMILES： S=P(O)(OCC)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.017
• Monoisotopic Mass: 218.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.315g/cm3
• Boiling Point: 304.2ºC at 760 mmHg
• Flash Point: 137.8ºC
• Refractive Index: 1.577
• PSA: 80.59000
• LogP: 2.96930